Methyl 3-[(2-amino-1,3-thiazol-5-YL)sulfanyl]propanoate

• CAS No.: 920280-74-6
• Molecular Formula: C7H10N2O2S2
• Molecular Weight: 218.3 g/mol
• IUPAC Name: methyl 3-[(2-amino-1,3-thiazol-5-yl)sulfanyl]propanoate
• InChI: InChI=1S/C7H10N2O2S2/c1-11-5(10)2-3-12-6-4-9-7(8)13-6/h4H,2-3H2,1H3,(H2,8,9)
• InChI Key: PUVXKWLOBSYRPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSC1=CN=C(S1)N

Description

Methyl 3-[(2-amino-1,3-thiazol-5-YL)sulfanyl]propanoate is a useful research compound. Its molecular formula is C7H10N2O2S2 and its molecular weight is 218.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

K2CO3 (14.0 g, 100 mmol) was added to a solution of 5-bromothiazol-2-amine hydrobromide (13.0 g, 50 mmol) in 90 ml of dry DMF at 0° C. under nitrogen. After 0.5 h, methyl 3-sulfanylpropanoate (6.0 g, 50 mmol) was added dropwise to the mixture over the course of 30 min and stirred at ambient temperature for 48 h. Then the mixture was diluted with 500 ml of water and extracted with TBME. The combined organic layers were dried over sodium sulfate, filtered and concentrated in vacuum. The residue was purified by column chromatography on silica gel to give the title compound (7.6 g, 70% yield) 1H NMR (400 Mz, CDCl3) δ2.53 (t, 2H), 2.75 (t, 2H), 3.58 (s, 3H), 7.25 (s, 1H).